Cas no 26972-40-7 (1H-Benzimidazole,1-ethenyl-)

1H-Benzimidazole,1-ethenyl- structure
1H-Benzimidazole,1-ethenyl- structure
Product Name:1H-Benzimidazole,1-ethenyl-
CAS No:26972-40-7
MF:C9H8N2
MW:144.173221588135
CID:250356
PubChem ID:588994
Update Time:2025-04-19

1H-Benzimidazole,1-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,1-ethenyl-
    • 1-Vinyl-1H-benzimidazole
    • 1-Vinylbenzimidazole
    • Benzimidazole,1-vinyl- (6CI,7CI,8CI)
    • N-Vinylbenzimidazole
    • Vinylbenzimidazole
    • 1-Vinylbenz(c)imidazole
    • 1-Vinyl-1h-benzo[d]imidazole
    • 1-Vinyl-1H-benzimidazole #
    • NCGC00326673-01
    • SCHEMBL718648
    • CS-0267387
    • AB01320582-02
    • Z87001578
    • AKOS001426351
    • 26972-40-7
    • 1-VINYL-1H-1,3-BENZIMIDAZOLE
    • 1H-benzimidazole, 1-ethenyl-
    • InChI=1/C9H8N2/c1-2-11-7-10-8-5-3-4-6-9(8)11/h2-7H,1H
    • 1-ethenylbenzimidazole
    • Inchi: 1S/C9H8N2/c1-2-11-7-10-8-5-3-4-6-9(8)11/h2-7H,1H2
    • InChI Key: KBICSUODQLDGFE-UHFFFAOYSA-N
    • SMILES: N1(C=C)C=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 144.06884
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
  • LogP: 2.13680
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